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Proposed & Established Fenazaquin MRLs

Food Commodity
Proposed Canadian
MRL (ppm)

Established U.S.
Tolerance (ppm)

Established Codex
MRL (ppm)

Hops (dried cones) 30 30 30 (hops, dry)

Tea (dried leaves) 9.0 9 (tea, dried) Not established

Dried/Fresh Peppermint &
Spearmint Leaves

10 10 (fresh leaves only) Not established

Edible Podded Legume
Vegetables

0.4 0.4 Not established

Dried Shelled Pulses 0.3 0.3 Not established

Avocados 0.15 0.15 0.15

Succulent Shelled
Beans/Peas

0.03 0.03 Not established

Tree Nuts 0.02 0.02 0.02
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MRL Establishment Workflow

The process for setting MRLs is a rigorous, multi-step scientific evaluation. The diagram below outlines the

core workflow for dietary risk assessment as conducted by major regulatory bodies like Health Canada and

the European Food Safety Authority (EFSA) [1] [2].
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Toxicology Assessment

Residue Studies & Data Analysis

Exposure & Risk Characterization

MRL Establishment Process

Identify Toxicology Hazards

Derive Toxicological Reference Values
(e.g., ADI, ARfD)

Conduct Field Trials
(Supervised Residue Studies)

Analyze Residue Magnitude
(Calculate STMR, Highest Residue)

Investigate Metabolites
(e.g., TBPE)

Estimate Dietary Exposure
(Using models like EFSA's PRIMo)

Risk Acceptable?

 No

Propose/Establish MRL

 Yes
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Compare Exposure to
Toxicological Reference Values

Click to download full resolution via product page

Detailed Experimental Protocols & Risk Assessment

For researchers, the key experimental data and methodologies required to support an MRL application are

extensive. The following details are compiled from recent EFSA and Health Canada assessment reports [1]

[2] [3].

Residue Analytical Methodology

Enforcement Method: Residues of fenazaquin on the commodities under consideration are

controlled using high-performance liquid chromatography with tandem mass spectrometry
(HPLC–MS/MS).
Performance Standard: The methods must be sufficiently validated to enable quantification of
residues at or above a Limit of Quantification (LOQ) of 0.01 mg/kg for most plant matrices [2] [3].

Metabolism and Residue Definition

Metabolism Studies: Investigations in fruit crops following foliar treatment show that the parent
fenazaquin is the major residue component. A key metabolic pathway involves cleavage at the

ether bridge, forming the metabolites quinazolin‐4‐ol (4‐OHQ) and 2‐(4‐tert‐butylphenyl)ethanol
(TBPE) [2].

Residue Definitions:
For Enforcement: Fenazaquin (the parent compound) [2].

For Risk Assessment: Two separate definitions are required: Fenazaquin and TBPE. This is
because TBPE has been determined to be more toxic than the parent compound and requires

its own toxicological reference values [2].

Toxicological Reference Values
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The risk assessment uses distinct values for the parent compound and its key metabolite:

For Fenazaquin:
Acceptable Daily Intake (ADI): 0.005 mg/kg body weight per day
Acute Reference Dose (ARfD): 0.1 mg/kg body weight [2] [3]

For the Metabolite TBPE:
ADI: 0.002 mg/kg body weight per day
ARfD: 0.002 mg/kg body weight [2]

Consumer Dietary Risk Assessment

Modeling Tool: Regulatory bodies like EFSA use the Pesticide Residues Intake Model (PRIMo) to
calculate dietary exposure.

Risk Characterization:
Fenazaquin: The estimated chronic (long-term) dietary intake accounted for a maximum of

23% of the ADI (NL toddler diet). The acute (short-term) exposure did not exceed 11% of the
ARfD for the assessed crops (e.g., peppers) [2].

TBPE: The highest chronic exposure accounted for 11% of the ADI (DE child diet), and the
acute exposure reached a maximum of 30% of the ARfD for peppers [2].

Key Considerations for Researchers

International Harmonization: The data shows a high degree of alignment between Canadian and

U.S. MRLs for fenazaquin, while Codex MRLs are not established for many commodities [1]. This
highlights both the progress and challenges in global harmonization.

Critical Data Gaps: Even in positive assessments, regulators note uncertainties. For fenazaquin,
these include the lack of standard hydrolysis studies with phenyl-labelled fenazaquin and

limited information on TBPE concentrations in commodities with existing Codex MRLs [2] [3].
Addressing such gaps in applications is crucial.

Processing Studies: Data demonstrating the effect of processing (e.g., brewing beer from hops,
making tomato paste) on residue magnitude is required. The derived Processing Factors (PFs) are

often considered indicative unless supported by multiple robust studies [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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